![molecular formula C18H18N6O2 B6440808 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine CAS No. 2549052-98-2](/img/structure/B6440808.png)
2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine, abbreviated as 2-PIP, is an organic compound that has been studied for its potential applications in pharmaceuticals, agrochemicals, and materials science. It is a heterocyclic compound, meaning it contains two or more different types of atoms in its ring structure. The presence of the pyridine and pyrimidine rings in 2-PIP make it a unique compound due to its ability to form hydrogen bonds and its aromatic character.
Scientific Research Applications
Antiviral Activity
Imidazole derivatives have demonstrated antiviral potential. Researchers have explored the efficacy of this compound against specific viruses, such as hepatitis C virus (HCV) and dengue virus. Further investigations into its mechanism of action and potential clinical applications are ongoing .
Anticancer Properties
The 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine scaffold has shown promise as an anticancer agent. Studies have evaluated its cytotoxic effects on cancer cell lines, including cervical carcinoma (HeLaS3), leukemia (HL-60, CCRF–CEM), and hepatocellular carcinoma (HepG2). Researchers are keen to explore its selectivity and potential for targeted cancer therapy .
Anti-inflammatory Activity
Imidazole-based compounds often exhibit anti-inflammatory properties. This compound may modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis and other inflammatory disorders. Further mechanistic studies are warranted .
Antibacterial and Antifungal Effects
The 1,3-diazole ring in this compound contributes to its antibacterial and antifungal activities. Researchers have investigated its potential against various pathogens, including bacteria and fungi. Understanding its mode of action and optimizing its efficacy are ongoing research goals .
Mechanism of Action
Target of Action
The primary targets of 2-{[1-(1H-imidazole-4-carbonyl)piperidin-4-yl]oxy}-5-(pyridin-4-yl)pyrimidine are specific enzymes and receptors involved in cellular signaling pathways. This compound is known to interact with kinases, which play a crucial role in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis .
Mode of Action
The compound binds to the active site of its target kinases, inhibiting their activity. This binding prevents the phosphorylation of downstream substrates, thereby disrupting the signaling cascade. The inhibition of kinase activity leads to a reduction in cell proliferation and induces apoptosis in cancer cells .
Biochemical Pathways
The affected biochemical pathways include the MAPK/ERK and PI3K/AKT pathways, which are critical for cell survival and proliferation. By inhibiting these pathways, the compound effectively reduces the growth and survival of cancer cells. The disruption of these pathways also leads to the activation of pro-apoptotic factors, further promoting cell death .
Pharmacokinetics
The pharmacokinetics of this compound involve its absorption, distribution, metabolism, and excretion (ADME). It is well-absorbed in the gastrointestinal tract and exhibits good bioavailability. The compound is distributed widely in the body, with a preference for tumor tissues. It undergoes hepatic metabolism, primarily through cytochrome P450 enzymes, and is excreted via the renal and biliary routes .
Result of Action
At the molecular level, the compound’s action results in the inhibition of kinase activity, leading to decreased phosphorylation of key signaling proteins. This results in the suppression of cell proliferation and induction of apoptosis. At the cellular level, the compound reduces tumor growth and enhances the sensitivity of cancer cells to other therapeutic agents .
properties
IUPAC Name |
1H-imidazol-5-yl-[4-(5-pyridin-4-ylpyrimidin-2-yl)oxypiperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N6O2/c25-17(16-11-20-12-23-16)24-7-3-15(4-8-24)26-18-21-9-14(10-22-18)13-1-5-19-6-2-13/h1-2,5-6,9-12,15H,3-4,7-8H2,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GCFXLCRAAZRILP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1OC2=NC=C(C=N2)C3=CC=NC=C3)C(=O)C4=CN=CN4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.